Cas no 2703752-89-8 (1-(PYRIDIN-4-YL)PENTAN-1-AMINE DIHYDROCHLORIDE)

• Product Name: 1-(PYRIDIN-4-YL)PENTAN-1-AMINE DIHYDROCHLORIDE
• CAS No: 2703752-89-8
• MF: C₁₀H₁₈Cl₂N₂
• MW: 237.17
• CID: 5085932
• PubChem ID: 156022560
• Update Time: 2025-10-30

1-(PYRIDIN-4-YL)PENTAN-1-AMINE DIHYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• 1-(PYRIDIN-4-YL)PENTAN-1-AMINE DIHYDROCHLORIDE
• 2703752-89-8
• BS-48345
• F76541
• 1-pyridin-4-ylpentan-1-amine;dihydrochloride
• 1-(Pyridin-4-yl)pentan-1-amine 2HCl

• Inchi： 1S/C10H16N2.ClH/c1-2-3-4-10(11)9-5-7-12-8-6-9;/h5-8,10H,2-4,11H2,1H3;1H
• InChI Key： YCKYVRIQVLOUHA-UHFFFAOYSA-N
• SMILES： C(C1=CC=NC=C1)(N)CCCC.Cl

Computed Properties

• Exact Mass: 236.0847040g/mol
• Monoisotopic Mass: 236.0847040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(PYRIDIN-4-YL)PENTAN-1-AMINE DIHYDROCHLORIDE

Introduction to 1-(PYRIDIN-4-YL)PENTAN-1-AMINE DHYDROCHLORIDE (CAS No. 2703752-89-8)

1-(PYRIDIN-4-YL)PENTAN-1-AMINE DHYDROCHLORIDE, identified by its Chemical Abstracts Service (CAS) number 2703752-89-8, is a compound of significant interest in the field of pharmaceutical research and development. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural motif of 1-(PYRIDIN-4-YL)PENTAN-1-AMINE DHYDROCHLORIDE incorporates a pyridine ring linked to a pentanamine backbone, forming a molecule that exhibits unique chemical and pharmacological properties.

The pyridine ring is a heterocyclic aromatic compound characterized by a nitrogen atom embedded within its six-membered carbon structure. This nitrogen atom imparts basicity to the molecule, making it susceptible to interactions with acidic functional groups in biological systems. The presence of the pyridine moiety in 1-(PYRIDIN-4-YL)PENTAN-1-AMINE DHYDROCHLORIDE suggests potential applications in drug design, particularly in targeting enzymes and receptors that rely on hydrogen bonding or ionic interactions with nitrogen-rich compounds.

The pentanamine backbone of 1-(PYRIDIN-4-YL)PENTAN-1-AMINE DHYDROCHLORIDE contributes to the molecule's lipophilicity, allowing it to penetrate biological membranes effectively. This property is crucial for compounds intended to interact with intracellular targets or for oral administration. The amine group at the terminal end of the pentanamine chain further enhances the molecule's reactivity, enabling various chemical modifications that can fine-tune its pharmacological profile.

Recent advancements in medicinal chemistry have highlighted the importance of pyridine derivatives in developing novel therapeutic agents. Studies have demonstrated that substituents on the pyridine ring can significantly influence the binding affinity and selectivity of a compound towards its biological target. In the case of 1-(PYRIDIN-4-YL)PENTAN-1-AMINE DHYDROCHLORIDE, the 4-position substitution with a pentanamine group creates a unique scaffold that may interact with specific proteins or enzymes involved in metabolic pathways relevant to diseases such as cancer, inflammation, and neurodegeneration.

One of the most compelling aspects of 1-(PYRIDIN-4-YL)PENTAN-1-AMINE DHYDROCHLORIDE is its potential as a lead compound for further derivatization. Researchers have employed structure-based drug design strategies to modify this molecule, aiming to enhance its pharmacokinetic properties or expand its therapeutic spectrum. For instance, incorporating additional functional groups such as hydroxyl or carboxyl moieties could alter the compound's solubility and metabolic stability, making it more suitable for clinical use.

The hygrochloride salt form of 1-(PYRIDIN-4-YL)PENTAN-1-AMINE DHYDROCHLORIDE improves its handling and storage stability, which is critical for both laboratory research and potential industrial-scale production. This salt form also enhances solubility in aqueous solutions, facilitating formulation development for injectable or oral dosage forms. The hygrochloride designation indicates that the compound is combined with hydrochloric acid, forming a stable crystalline structure that maintains its integrity over time.

In vitro studies have begun to explore the biological activity of 1-(PYRIDIN-4-YL)PENTAN-1-AMINE DHYDROCHLORIDE, revealing promising interactions with certain enzymes and receptors. For example, preliminary data suggest that this compound may inhibit specific kinases involved in cell signaling pathways implicated in cancer progression. Additionally, its ability to modulate neurotransmitter receptors has sparked interest in its potential applications in treating neurological disorders.

The synthesis of 1-(PYRIDIN-4-YL)PENTAN-1-AMINE DHYDROCHLORIDE involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions at the pyridine ring followed by alkylation of the pentanamine backbone. Advances in catalytic methods have enabled more efficient and sustainable synthesis routes, reducing waste generation and improving overall process economics.

The growing body of research on pyridine derivatives underscores their versatility as pharmacological tools. As our understanding of molecular interactions deepens, compounds like 1-(PYRIDIN-4-YL)PENTAN-1-AMINE DHYDROCHLORIDE are poised to play a pivotal role in developing next-generation therapeutics. Future studies will likely focus on optimizing synthetic methodologies and exploring new molecular modifications to unlock their full therapeutic potential.

In conclusion, 1-(PYRIDIN-4-YL)PENTAN-1-AMINE DHYDROCHLORIDE (CAS No. 2703752-89-8) represents a promising candidate for pharmaceutical innovation. Its unique structural features, combined with recent findings from preclinical research, position it as a valuable asset in the quest for novel treatments across multiple disease indications. As scientific exploration continues, this compound exemplifies how targeted molecular design can yield impactful therapeutic solutions.